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Compound of Interest

Compound Name: Jasminine

Cat. No.: B1672799 Get Quote

Essential Safety and Handling Guide for Jasminine
Disclaimer: Specific safety and toxicological data for the pure chemical compound Jasminine
(CAS 19634-30-1) is not readily available in public safety data sheets. The following guidance

is based on the safety profiles of Jasmine absolute and its primary chemical constituents.

Researchers should treat Jasminine as a compound with unknown toxicity and handle it with

appropriate caution until more specific data becomes available.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals on the safe handling and disposal of Jasminine in a laboratory

setting.

Personal Protective Equipment (PPE)
When handling Jasminine, a comprehensive PPE strategy is crucial to minimize exposure.

The following equipment is recommended based on the hazards associated with jasmine-

derived compounds, which include potential skin, eye, and respiratory irritation.[1][2]
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles or

a face shield conforming to EN

166 (EU) or NIOSH (US)

standards.[3]

Protects against splashes,

mists, or dust that may cause

serious eye irritation.[1][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected for

integrity before use.[3]

Prevents skin contact, which

may cause irritation or allergic

skin reactions.[2][5][6]

Body Protection

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

potential for significant

exposure, impervious clothing

is recommended.[3]

Protects against contamination

of personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If ventilation is inadequate

or exposure limits may be

exceeded, a full-face respirator

with an appropriate filter

should be used.[3]

Minimizes inhalation of dust or

vapors, which may cause

respiratory irritation or allergic

symptoms.[3][4]

Hazard and Toxicity Data
Quantitative toxicological data for pure Jasminine is not available. The data below is for

Jasmine oil, its absolute, or its major constituents and should be used as a conservative

reference.
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Substance/Mix
ture

CAS Number
Hazard
Classifications

LD50 (Oral,
Rat)

LD50 (Dermal,
Rabbit/Rat)

Jasmine

Fragrance

Compound

Mixture

Skin Irritation

(Category 2),

Eye Irritation

(Category 2A),

Skin

Sensitization

(Category 1),

Aquatic Hazard

(Acute &

Chronic).[1][5][6]

2118.64 mg/kg[1]

>5000 mg/kg

(Rat)[7], 4119.49

mg/kg[1]

Jasminum

sambac Extract
N/A

Not classified as

acutely toxic in

the study.

>5000 mg/kg[8] Not available

Jasmone

(constituent)
488-10-8

Not classified as

acutely toxic.
5000 mg/kg[7] >5 g/kg (Rat)[7]

Jasmine

Absolute
8022-96-6

Skin Irritation

(Category 2),

Serious Eye

Irritation

(Category 2),

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

(Category 3).[1]

[4]

Data not

available

Data not

available

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is mandatory to ensure laboratory safety

and environmental protection.
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Handling and Storage
Engineering Controls: Always handle Jasminine in a well-ventilated area, preferably within a

certified chemical fume hood to control potential dust or vapors.[3] An eyewash station and

safety shower must be readily accessible.[2]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the laboratory.[2] Contaminated work clothing should not be allowed out of the workplace

and should be washed before reuse.[5]

Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]

[6] Keep away from heat, sparks, open flames, and strong oxidizing agents.[1][6]

Spill Management
Evacuate & Isolate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Gently cover the spill with an inert, non-combustible absorbent material (e.g., sand,

vermiculite).[2] Do not use dry sweeping methods that could generate dust.

Collect: Carefully scoop the absorbed material into a labeled, sealable hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by a

thorough wash with soap and water.

Disposal Plan
Waste Classification: Jasminine waste should be treated as hazardous chemical waste.

Containerization: Collect waste into suitable, labeled, and closed containers. Do not reuse

empty containers.[2]

Disposal Route: Dispose of contents and container in accordance with all local, regional, and

national regulations.[3][5] Contact a licensed professional waste disposal service. Do not

allow the chemical to enter drains, sewers, or waterways.[2][3][6]
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Emergency First Aid Procedures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical

attention.[1][2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.[1][2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor/physician immediately.[1][2]

Experimental Protocols
A specific, validated experimental protocol for the synthesis of or laboratory use of Jasminine
(CAS 19634-30-1) is not available in the searched public domain resources. Researchers must

develop their own protocols based on established principles of synthetic chemistry and

pharmacology, incorporating the safety measures outlined in this guide. Any protocol should

begin with small-scale experiments to assess the compound's properties and potential hazards

before scaling up.

Workflow for Handling Jasminine
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Caption: Standard laboratory workflow for safely handling chemical compounds of unknown

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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